N-(2-hydroxyethyl)doxorubicin
N-(2-hydroxyethyl)doxorubicin
Brand Name:
Vulcanchem
CAS No.:
103851-20-3
VCID:
VC0217667
InChI:
InChI=1S/C29H33NO12/c1-12-11-41-28(22(23(12)34)30-6-7-31)42-16-9-29(39,17(33)10-32)8-14-19(16)27(38)21-20(25(14)36)24(35)13-4-3-5-15(40-2)18(13)26(21)37/h3-5,12,16,22-23,28,30-32,34,36,38-39H,6-11H2,1-2H3
SMILES:
CC1COC(C(C1O)NCCO)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O
Molecular Formula:
C29H33NO12
Molecular Weight:
587.6 g/mol
N-(2-hydroxyethyl)doxorubicin
CAS No.: 103851-20-3
Main Products
VCID: VC0217667
Molecular Formula: C29H33NO12
Molecular Weight: 587.6 g/mol
| CAS No. | 103851-20-3 |
|---|---|
| Product Name | N-(2-hydroxyethyl)doxorubicin |
| Molecular Formula | C29H33NO12 |
| Molecular Weight | 587.6 g/mol |
| IUPAC Name | 6,9,11-trihydroxy-9-(2-hydroxyacetyl)-7-[4-hydroxy-3-(2-hydroxyethylamino)-5-methyloxan-2-yl]oxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C29H33NO12/c1-12-11-41-28(22(23(12)34)30-6-7-31)42-16-9-29(39,17(33)10-32)8-14-19(16)27(38)21-20(25(14)36)24(35)13-4-3-5-15(40-2)18(13)26(21)37/h3-5,12,16,22-23,28,30-32,34,36,38-39H,6-11H2,1-2H3 |
| Standard InChIKey | HJGSENVQDBKIJB-UHFFFAOYSA-N |
| SMILES | CC1COC(C(C1O)NCCO)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O |
| Canonical SMILES | CC1COC(C(C1O)NCCO)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(=O)CO)O |
| Synonyms | N-(2-hydroxyethyl)doxorubicin |
| PubChem Compound | 124853 |
| Last Modified | Nov 11 2021 |
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